Cas no 1067-76-1 (Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI))

1067-76-1 structure
Product name:Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI)
Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI)
- dimethoxyphosphanyl diethyl phosphate
- 4100 Bis HC
- AC1L22Z2
- AG-D-21421
- BRN 1872746
- CTK4A4756
- DIETHOXYPHOSPHORYLOXY-DIMETHOXY-PHOSPHANE
- diphosphoric(III,V) acid 2,2-diethyl ester 1,1-dimethyl ester
- DIPHOSPHORIC(III,V) ACID, P(sup V),P(sup V)-DIETHYL DIMETHYL ESTER
- LS-62888
- O,O'-diethyl-phosphoric O,O'-dimethyl-phosphorous anhydride
- Ethyl methyl diphosphate (III,V)((EtO)2P(O)OP(OMe)2)
- DTXSID10147733
- 1067-76-1
-
- Inchi: InChI=1S/C6H16O6P2/c1-5-10-14(7,11-6-2)12-13(8-3)9-4/h5-6H2,1-4H3
- InChI Key: PUYLGTLIKPXPRP-UHFFFAOYSA-N
- SMILES: COP(OP(OCC)(=O)OCC)OC
Computed Properties
- Exact Mass: 246.04228
- Monoisotopic Mass: 246.04221222g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.22
Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI) Related Literature
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
1067-76-1 (Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI)) Related Products
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